Cas no 214759-65-6 (6-Cyano-4-chromanone)
6-Cyano-4-chromanone structure
Product Name:6-Cyano-4-chromanone
CAS No:214759-65-6
MF:C10H7NO2
MW:173.168082475662
MDL:MFCD05861625
CID:253806
PubChem ID:22349973
Update Time:2024-10-31
6-Cyano-4-chromanone Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-7-carbonitrile,3,4-dihydro-4-oxo-
- 4-oxo-2,3-dihydrochromene-6-carbonitrile
- 6-CYANO-4-CHROMANONE
- 3,4-DIHYDRO-4-OXO-2H-CHROMENE-6-CARBONITRILE
- 4-OXOCHROMAN-6-CARBONITRILE
- 4-oxochroman-7-carbonitrile
- 4-OXOCHROMANE-6-CARBONITRILE
- 7-cyano-4-chromanone
- 4-oxo-3,4-dihydro-2H-chromene-7-carbonitrile
- 4-Oxochromane-7-carbonitrile
- 7-Cyanochroman-4-one
- AS-57381
- XLPCNXPFUOBSES-UHFFFAOYSA-N
- 7-(cyano)-4-chromanone
- MFCD05861625
- 214759-65-6
- CS-0035590
- 4-oxo-3,4-dihydro-2H-1-benzopyran-7-carbonitrile
- SCHEMBL1090921
- AKOS006293971
- AM806230
- FT-0695685
- 4-oxo-2,3-dihydrochromene-7-carbonitrile
- SY124577
- 6-Cyano-4-chromanone
-
- MDL: MFCD05861625
- Inchi: 1S/C10H7NO2/c11-6-7-1-2-8-9(12)3-4-13-10(8)5-7/h1-2,5H,3-4H2
- InChI Key: XLPCNXPFUOBSES-UHFFFAOYSA-N
- SMILES: O1C2C=C(C#N)C=CC=2C(CC1)=O
Computed Properties
- Exact Mass: 173.04800
- Monoisotopic Mass: 173.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09000
- LogP: 1.52348
6-Cyano-4-chromanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449043466-1g |
6-Cyano-4-chromanone |
214759-65-6 | 95% | 1g |
$212.76 | 2023-09-02 | |
| Alichem | A449043466-5g |
6-Cyano-4-chromanone |
214759-65-6 | 95% | 5g |
$625.40 | 2023-09-02 | |
| Alichem | A449043466-25g |
6-Cyano-4-chromanone |
214759-65-6 | 95% | 25g |
$1752.30 | 2023-09-02 | |
| Chemenu | CM284752-1g |
4-Oxochroman-6-carbonitrile |
214759-65-6 | 95% | 1g |
$312 | 2021-06-17 | |
| Chemenu | CM284752-5g |
4-Oxochroman-6-carbonitrile |
214759-65-6 | 95% | 5g |
$937 | 2021-06-17 | |
| Apollo Scientific | OR943666-250mg |
6-Cyano-4-chromanone |
214759-65-6 | 97% | 250mg |
£90.00 | 2023-09-01 | |
| Apollo Scientific | OR943666-1g |
6-Cyano-4-chromanone |
214759-65-6 | 97% | 1g |
£176.00 | 2023-09-01 | |
| abcr | AB454832-250 mg |
6-Cyano-4-chromanone |
214759-65-6 | 250mg |
€209.40 | 2023-04-22 | ||
| abcr | AB454832-1 g |
6-Cyano-4-chromanone |
214759-65-6 | 1g |
€365.70 | 2023-04-22 | ||
| abcr | AB454832-5 g |
6-Cyano-4-chromanone |
214759-65-6 | 5g |
€1,254.80 | 2023-04-22 |
6-Cyano-4-chromanone Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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